Cas no 2228214-55-7 (3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine)

3-(3-Chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-methoxy-substituted phenyl ring linked to a difluorinated propan-2-amine moiety, offering unique electronic and steric properties. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The chloro and methoxy substituents further contribute to its reactivity, enabling selective modifications for targeted synthesis. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and structural rigidity can optimize binding interactions. Suitable for controlled laboratory use under appropriate safety protocols.

3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine structure

2228214-55-7 structure

Product Name:3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine

CAS No:2228214-55-7

MF:C₁₀H₁₂ClF₂NO

MW:235.658188819885

CID:6187076

PubChem ID:165647292

Update Time:2025-06-14

3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
- 2228214-55-7
- EN300-1950176
- Inchi： 1S/C10H12ClF2NO/c1-15-9-6(3-2-4-7(9)11)5-8(14)10(12)13/h2-4,8,10H,5,14H2,1H3
- InChI Key： ZRQRIINYNCHEJS-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1OC)CC(C(F)F)N

Computed Properties

Exact Mass: 235.0575480g/mol
Monoisotopic Mass: 235.0575480g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.2Å²

3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1950176-0.05g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	0.05g	$1068.0	2023-09-17
Enamine	EN300-1950176-0.1g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	0.1g	$1119.0	2023-09-17
Enamine	EN300-1950176-0.25g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	0.25g	$1170.0	2023-09-17
Enamine	EN300-1950176-0.5g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	0.5g	$1221.0	2023-09-17
Enamine	EN300-1950176-1.0g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	1g	$1543.0	2023-06-02
Enamine	EN300-1950176-2.5g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	2.5g	$2492.0	2023-09-17
Enamine	EN300-1950176-5.0g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	5g	$4475.0	2023-06-02
Enamine	EN300-1950176-10.0g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	10g	$6635.0	2023-06-02
Enamine	EN300-1950176-1g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	1g	$1272.0	2023-09-17
Enamine	EN300-1950176-5g	3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine	2228214-55-7	5g	$3687.0	2023-09-17

3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. Alternative synthesis of the anti-baldness compound RU58841†

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4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

Additional information on 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine

Research Brief on 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2228214-55-7): Recent Advances and Applications

The compound 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2228214-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated amine structure and chloro-methoxyphenyl moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary investigations suggest that 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine exhibits affinity for specific serotonin and dopamine receptors, making it a potential candidate for treating neurological disorders such as depression, anxiety, and Parkinson's disease. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding interactions, revealing high selectivity for certain receptor subtypes.

In addition to its neurological applications, recent studies have highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine exhibit inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The study utilized high-throughput screening and molecular docking techniques to identify optimal structural modifications for enhancing efficacy and reducing off-target effects.

The synthetic accessibility of 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring a streamlined four-step process with improved yield and purity. This advancement addresses previous challenges related to the compound's stereochemistry and stability, paving the way for large-scale production and further preclinical testing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine. Recent toxicology studies have identified potential metabolic liabilities, prompting research into prodrug strategies and formulation improvements. Collaborative efforts between academic and industrial researchers are underway to address these issues and advance the compound toward clinical trials.

In conclusion, 3-(3-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2228214-55-7) represents a versatile scaffold with multiple therapeutic applications. The latest research underscores its potential in neurology and oncology while highlighting the need for further optimization. As investigations continue, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel treatments.